Cas no 1502266-62-7 (3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid)

• Product Name: 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid
• CAS No: 1502266-62-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• MDL: MFCD21835672
• CID: 5209847
• PubChem ID: 79268060
• Update Time: 2025-10-18

3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[(6-methyl-2-pyridinyl)methyl]sulfonyl]-
• 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid

• MDL： MFCD21835672
• Inchi： 1S/C10H13NO4S/c1-8-3-2-4-9(11-8)7-16(14,15)6-5-10(12)13/h2-4H,5-7H2,1H3,(H,12,13)
• InChI Key： ACKSOKCXWLDYEM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(CC1=NC(C)=CC=C1)(=O)=O

Additional information on 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid

Research Brief on 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid (CAS: 1502266-62-7)

3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid (CAS: 1502266-62-7) is a novel sulfonylpropanoic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have explored its pharmacological properties, synthetic pathways, and biological targets, making it a subject of significant interest for researchers in the pharmaceutical industry.

The synthesis of 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid involves a multi-step process that includes the introduction of the sulfonylpropanoic acid moiety to the 6-methylpyridin-2-yl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological evaluations. The compound's structural attributes, such as the presence of a sulfonyl group and a pyridine ring, contribute to its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways.

In vitro and in vivo studies have demonstrated that 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid exhibits notable inhibitory effects on specific enzymes, such as matrix metalloproteinases (MMPs) and cyclooxygenases (COXs), which are implicated in diseases like cancer and chronic inflammation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced MMP-9 activity in a dose-dependent manner, suggesting its potential as an anti-metastatic agent. Additionally, its ability to modulate COX-2 activity without affecting COX-1 highlights its selectivity and reduced risk of gastrointestinal side effects, a common issue with non-selective COX inhibitors.

Further research has explored the pharmacokinetic profile of 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid, revealing favorable absorption and distribution properties. The compound's moderate plasma protein binding and good oral bioavailability make it a viable candidate for further drug development. However, challenges such as metabolic stability and potential drug-drug interactions require additional investigation to optimize its therapeutic efficacy and safety.

In conclusion, 3-(6-methylpyridin-2-yl)methanesulfonylpropanoic acid (CAS: 1502266-62-7) represents a promising chemical entity with diverse pharmacological applications. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for drug discovery and development. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacokinetic properties, and explore its potential in treating various diseases. As the scientific community continues to uncover its full potential, this compound is expected to play a significant role in advancing therapeutic innovations in the coming years.